Cas no 24698-70-2 (Quinoline, 2-(4-chlorophenyl)-)
24698-70-2 structure
Product Name:Quinoline, 2-(4-chlorophenyl)-
CAS No:24698-70-2
MF:C15H10ClN
MW:239.699602603912
CID:1418841
PubChem ID:11053754
Update Time:2025-04-20
Quinoline, 2-(4-chlorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Quinoline, 2-(4-chlorophenyl)-
- HS-7534
- 24698-70-2
- DTXSID201309988
- 2-(4-chlorophenyl)quinoline
- 2-(4-Chloro)phenylquinoline
- SCHEMBL708675
-
- Inchi: 1S/C15H10ClN/c16-13-8-5-12(6-9-13)15-10-7-11-3-1-2-4-14(11)17-15/h1-10H
- InChI Key: GXFBUBKTTCNIRT-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C1C=CC2C=CC=CC=2N=1
Computed Properties
- Exact Mass: 239.0503
- Monoisotopic Mass: 239.0501770g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- PSA: 12.89
Quinoline, 2-(4-chlorophenyl)- Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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